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Compound of Interest

Compound Name: Pam3CSK4 TFA

Cat. No.: B1678361

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using Pam3CSK4 TFA, a synthetic
triacylated lipopeptide, for inducing and studying sepsis and related inflammatory responses in
both in vitro and in vivo models. Pam3CSK4 TFA is a potent agonist for Toll-like receptor 2/1
(TLR2/TLR1), initiating a signaling cascade that mimics the effects of bacterial lipoproteins.[1]

[2]

Introduction to Pam3CSK4 TFA

Pam3CSK4 is a synthetic lipopeptide that mimics the acylated amino terminus of bacterial
lipoproteins.[2] It is a well-characterized agonist of the TLR2/TLR1 heterodimer, which
recognizes triacylated lipopeptides.[2][3] Activation of the TLR2/TLR1 complex by Pam3CSK4
triggers a downstream signaling cascade, primarily through the MyD88-dependent pathway,
leading to the activation of nuclear factor-kB (NF-kB) and mitogen-activated protein kinases
(MAPKS).[2][4][5][6] This results in the production of various pro-inflammatory cytokines and
chemokines, making Pam3CSK4 a valuable tool for modeling the inflammatory response seen
in sepsis.[1][7] The trifluoroacetate (TFA) salt form of Pam3CSK4 often provides enhanced
water solubility and stability.[3]

Signaling Pathways Activated by Pam3CSK4

Upon binding to the TLR2/TLR1 heterodimer on the cell surface, Pam3CSK4 initiates a
signaling cascade that is crucial for the innate immune response.[2][8][9] This pathway involves
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the recruitment of adaptor proteins, such as MyD88, leading to the activation of downstream
kinases and transcription factors.[1][10][11]

TLR2/TLR1 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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